Cas no 1636-33-5 (2-Isothiocyanatonaphthalene)

• Product Name: 2-Isothiocyanatonaphthalene
• CAS No: 1636-33-5
• MF: C₁₁H₇NS
• MW: 185.244981050491
• MDL: MFCD00021601
• CID: 163739
• PubChem ID: 74222
• Update Time: 2025-06-15

2-Isothiocyanatonaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene,2-isothiocyanato-
• 2-isothiocyanatonaphthalene
• 2-naphthylisothiocyanate
• (2-Naphthyl)isothiocyanat
• 2-Naphthylisothiocyanat
• AC1Q7EXW
• AG-E-13502
• Isothiocyanic acid, 2-naphthyl ester
• Naphth-2-ylisothiocyanat
• BETA-NAPHTHYLISOTHIOCYANATE
• NSC 93938
• UNII-N2LP7A9XG2
• NAPHTHALEN-2-YL ISOTHIOCYANATE
• 2-ISOTHIOCYANONAPHTHALENE
• 2-Isothiocyanatonaphthalene #
• BNIT (2-Naphthyl isothiocyanate)
• DTXSID30876634
• AI3-28338
• beta-Naphthyl isothiocyanate
• AKOS009557348
• Q27284431
• MFCD00021601
• WJA23179
• J-010070
• CHEMBL1697702
• SCHEMBL3225575
• 2-naphthyl-isothiocyanate
• EN300-42489
• (R)-1-{(SP)-2-[Bis[4-(trifluoromethyl)phenyl]phosphino]ferrocenyl}ethyldi-tert-butylphosphine
• 1636-33-5
• Naphthalene, 2-isothiocyanato-
• (R)-(-)-1-[(S)-2-Di-tert-butylphosphino)ferrocenyl]ethyldi-(4-trifluoromethylphenyl)phosphine
• NSC93938
• 2-Naphthyl isothiocyanate
• 2-naphthalenyl isothiocyanate
• N2LP7A9XG2
• SY177297
• Z425877870
• .beta.-Naphthyl isothiocyanate
• NSC-93938
• C11H7NS
• 2-Isothiocyanatonaphthalene

• MDL： MFCD00021601
• Inchi： 1S/C11H7NS/c13-8-12-11-6-5-9-3-1-2-4-10(9)7-11/h1-7H
• InChI Key： RTMXPNYHPHIDHX-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 185.03001
• Monoisotopic Mass: 185.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.1142 (rough estimate)
• Boiling Point: 339.3±11.0 °C at 760 mmHg
• Flash Point: 167.2±27.1 °C
• Refractive Index: 1.5500 (estimate)
• PSA: 12.36
• LogP: 3.57410
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Isothiocyanatonaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Isothiocyanatonaphthalene

Recent Advances in the Application of 2-Isothiocyanatonaphthalene (CAS: 1636-33-5) in Chemical Biology and Pharmaceutical Research

2-Isothiocyanatonaphthalene (CAS: 1636-33-5) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This aromatic isothiocyanate derivative is particularly valued for its reactivity with nucleophilic groups, making it a useful tool for bioconjugation, protein labeling, and the development of novel therapeutic agents. Recent studies have explored its potential in targeted drug delivery, fluorescence labeling, and as a scaffold for designing enzyme inhibitors.

One of the most notable advancements in the use of 2-Isothiocyanatonaphthalene is its role in the development of fluorescence-based probes for biological imaging. Researchers have leveraged its strong fluorescence properties and reactivity with thiol groups to create highly sensitive probes for detecting cellular thiols, such as glutathione. These probes are instrumental in studying oxidative stress and redox homeostasis in live cells, providing insights into diseases like cancer and neurodegenerative disorders.

In pharmaceutical research, 2-Isothiocyanatonaphthalene has been employed as a key intermediate in the synthesis of small-molecule inhibitors targeting specific enzymes. For instance, recent studies have demonstrated its utility in designing inhibitors for cysteine proteases, which are implicated in various pathological conditions, including viral infections and inflammatory diseases. The compound's ability to form covalent bonds with active-site cysteine residues makes it a promising candidate for irreversible inhibition strategies.

Another emerging application of 2-Isothiocyanatonaphthalene is in the field of targeted drug delivery. By conjugating the compound to therapeutic agents or nanoparticles, researchers have developed systems that can selectively deliver drugs to specific tissues or cells. This approach minimizes off-target effects and enhances therapeutic efficacy, particularly in cancer treatment. Recent preclinical studies have shown promising results, with improved tumor targeting and reduced systemic toxicity.

Despite its potential, challenges remain in the widespread adoption of 2-Isothiocyanatonaphthalene. Issues such as stability under physiological conditions and selectivity in complex biological environments need to be addressed. Ongoing research is focused on optimizing the compound's properties through structural modifications and the development of novel derivatives with improved performance.

In conclusion, 2-Isothiocyanatonaphthalene (CAS: 1636-33-5) represents a valuable tool in chemical biology and pharmaceutical research, with applications ranging from fluorescence labeling to drug development. Continued exploration of its properties and potential modifications will likely yield further breakthroughs, solidifying its role in advancing biomedical science.